2,2-Dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-6-carbonitrile

• CAS No.: 121021-88-3
• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 2,2-dimethyl-4-oxo-3H-chromene-6-carbonitrile
• InChI: InChI=1S/C12H11NO2/c1-12(2)6-10(14)9-5-8(7-13)3-4-11(9)15-12/h3-5H,6H2,1-2H3
• InChI Key: RGYKRQIZIXTZDV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C2=C(O1)C=CC(=C2)C#N)C

Description

2,2-Dimethyl-4-oxo-3,4-dihydro-2H-1-benzopyran-6-carbonitrile is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 81 g of 3-acetyl-4-hydroxybenzonitrile, 48 ml of acetone, 11.8 ml of pyrrolidine and 300 ml of toluene is allowed to stand at 20° for 1 hour, then boiled for 2 hours in a water separator and cooled. After customary working up, 2,2-dimethyl-6-cyano-4-chromanone is obtained, m.p. 119°-120°.

Synthesis routes and methods II

Procedure details